Cas no 1042434-76-3 (2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide)

• Product Name: 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide
• CAS No: 1042434-76-3
• Molecular Formula: C₁₁H₈N₄OCl₂
• Molecular Weight: 283.11342
• CID: 1031427
• PubChem ID: 57974176

2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide Properties

Names and Identifiers

• 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide
• 2-[(2,5-dichloro-4-pyrimidinyl)amino]Benzamide
• 2-[(2,5-dichloropyrimidin-4-yl)amino]benzamide
• 2-(2,5-dichloro-pyrimidin-4-ylamino)-benzamide
• AK127205
• KB-219874
• BenzaMide, 2-[(2,5-dichloro-4-pyriMidinyl)aMino]-
• DA-27055
• JXKDIJVHWJCJKX-UHFFFAOYSA-N
• DTXSID30728528
• 2-(2,5-Dichloro-4-pyrimidinyl)aminobenzamide
• F70463
• 1042434-76-3
• 2-(2,5-dichloropyrimidin-4-ylamino)benzamide
• SCHEMBL1202555
• SB58664

• InChIKey： JXKDIJVHWJCJKX-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H8Cl2N4O/c12-7-5-15-11(13)17-10(7)16-8-4-2-1-3-6(8)9(14)18/h1-5H,(H2,14,18)(H,15,16,17)
• SMILES： NC(C1=CC=CC=C1N=C2C(Cl)=CN=C(N2)Cl)=O

Computed Properties

• Exact Mass: 282.0075163g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 282.0075163g/mol
• Heavy Atom Count: 18
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides